molecular formula C22H20N2O3 B12007274 N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide CAS No. 328910-28-7

N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide

Cat. No.: B12007274
CAS No.: 328910-28-7
M. Wt: 360.4 g/mol
InChI Key: MYDKCEWENXRVCA-HZHRSRAPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-{(E)-[3-(Benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide (CAS: 328910-28-7) is a hydrazide-based Schiff base compound synthesized via the condensation of 2-hydroxy-2-phenylacetohydrazide with 3-(benzyloxy)benzaldehyde. Its molecular formula is C₂₂H₂₀N₂O₃, with a monoisotopic mass of 360.1474 Da . Structurally, it features a benzyloxy group at the 3-position of the phenyl ring and a hydroxy-substituted acetohydrazide backbone, conferring unique electronic and steric properties. The E-configuration of the imine bond (C=N) is critical for its molecular planarity and biological interactions .

Its synthesis follows a well-established protocol: refluxing aldehyde and hydrazide precursors in ethanol with catalytic acetic acid, followed by recrystallization .

Properties

CAS No.

328910-28-7

Molecular Formula

C22H20N2O3

Molecular Weight

360.4 g/mol

IUPAC Name

2-hydroxy-2-phenyl-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide

InChI

InChI=1S/C22H20N2O3/c25-21(19-11-5-2-6-12-19)22(26)24-23-15-18-10-7-13-20(14-18)27-16-17-8-3-1-4-9-17/h1-15,21,25H,16H2,(H,24,26)/b23-15+

InChI Key

MYDKCEWENXRVCA-HZHRSRAPSA-N

Isomeric SMILES

C1=CC=C(C=C1)COC2=CC=CC(=C2)/C=N/NC(=O)C(C3=CC=CC=C3)O

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC(=C2)C=NNC(=O)C(C3=CC=CC=C3)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide typically involves the condensation of 3-(benzyloxy)benzaldehyde with 2-hydroxy-2-phenylacetohydrazide under specific reaction conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as acetic acid or hydrochloric acid, to facilitate the condensation reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve higher yields and purity. Additionally, industrial production may involve the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N’-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The benzyloxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

    Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzyloxybenzoic acid derivatives, while reduction may produce benzyloxyphenylmethanol derivatives.

Scientific Research Applications

N’-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide has several scientific research applications:

    Chemistry: Used as a building block for synthesizing more complex organic molecules.

    Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic applications, including drug development.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name Molecular Formula Substituents Key Functional Groups Biological Activity/Application Reference
N'-{(E)-[3-(Benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide C₂₂H₂₀N₂O₃ 3-Benzyloxy, 2-hydroxy-2-phenyl Hydrazone, benzyl ether Antimicrobial, antioxidant
N'-(2-Hydroxybenzylidene)-2-phenylacetohydrazide C₁₅H₁₄N₂O₂ 2-Hydroxybenzylidene Hydrazone, phenolic hydroxyl Antioxidant, corrosion inhibition
3-Chloro-N'-(2-hydroxy-4-pentadecylbenzylidene)benzothiophene-2-carbohydrazide C₃₂H₄₄ClN₂O₂S Chloro, benzothiophene, pentadecyl chain Thiophene, long alkyl chain Antifungal, surfactant properties
N'-(2-Methoxybenzylidene)-3-nitrobenzohydrazide C₁₅H₁₃N₃O₄ 2-Methoxy, 3-nitro Nitro, methoxy Structural studies (crystallography)
2-(2-Isopropyl-5-methylphenoxy)-N'-[(E)-phenylmethylidene]acetohydrazide C₂₀H₂₂N₂O₂ Isopropyl, methylphenoxy Branched alkyl, ether Not reported (structural analogue)

Key Observations:

The pentadecyl chain in the benzothiophene derivative () increases molecular weight and hydrophobicity, favoring antifungal activity but reducing aqueous solubility .

Electronic Effects :

  • Nitro groups (e.g., in ’s compound) introduce strong electron-withdrawing effects, altering charge distribution and reactivity .
  • Methoxy groups () provide moderate electron-donating effects, stabilizing the hydrazone linkage .

Synthetic Flexibility: All analogues are synthesized via hydrazide-aldehyde condensation, but reaction conditions (e.g., time, solvent) vary. For example, uses glacial acetic acid as a catalyst, while employs ethanol under reflux .

Key Findings:

  • The target compound’s benzyloxy group likely enhances antioxidant activity compared to simpler hydroxylated analogues (e.g., 12.5 μM vs. 18.2 μM IC₅₀) due to improved radical stabilization .
  • Long alkyl chains (e.g., pentadecyl in ) significantly boost antifungal potency (MIC: 4–8 μg/mL) by disrupting fungal membrane integrity .
  • Chloro and thiophene groups () correlate with strong anticancer activity (IC₅₀: 12.7 μM), suggesting electron-deficient moieties enhance cytotoxicity .

Structural and Crystallographic Insights

  • E-configuration : All hydrazone derivatives exhibit E-configuration at the C=N bond, confirmed via X-ray crystallography (e.g., ) and NMR coupling constants (J = 10–12 Hz) .

Biological Activity

N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide is a hydrazone derivative known for its potential biological activities. This compound features a unique structure that may contribute to its interactions with various biological targets, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The compound can be described by the following chemical formula:

  • Molecular Formula : C23H22N2O3
  • Molecular Weight : 374.44 g/mol
  • IUPAC Name : N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide

The biological activity of N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide is hypothesized to involve interactions with specific enzymes and receptors. These interactions may lead to modulation of various biochemical pathways, particularly those involved in inflammation, cancer progression, and neurodegenerative diseases.

Antioxidant Activity

Research indicates that hydrazones, including N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide, exhibit significant antioxidant properties. The compound has shown the ability to scavenge free radicals, which can protect cells from oxidative stress.

Anti-inflammatory Activity

Preliminary investigations suggest that this compound may possess anti-inflammatory properties. It could inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), contributing to its therapeutic potential in inflammatory diseases.

Research Findings and Case Studies

StudyFindings
In vitro antioxidant activity The compound exhibited a DPPH radical scavenging activity comparable to standard antioxidants, indicating strong antioxidant potential.
Antimicrobial screening Similar compounds showed inhibition against Gram-positive and Gram-negative bacteria, suggesting possible antimicrobial efficacy for this hydrazone.
Anti-inflammatory assays Inhibition of TNF-alpha and IL-6 production was observed in cell cultures treated with related hydrazones, indicating potential for further exploration in inflammatory models.

Structure-Activity Relationship (SAR)

The biological activity of N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-2-hydroxy-2-phenylacetohydrazide can be influenced by modifications to its structure. The presence of the benzyloxy group enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.